molecular formula C8H5NO3 B8384107 5-Nitrobenzocyclobutenone

5-Nitrobenzocyclobutenone

Cat. No.: B8384107
M. Wt: 163.13 g/mol
InChI Key: SPZBBLORQPBQEW-UHFFFAOYSA-N
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Description

5-Nitrobenzocyclobutenone is a useful research compound. Its molecular formula is C8H5NO3 and its molecular weight is 163.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H5NO3

Molecular Weight

163.13 g/mol

IUPAC Name

4-nitrobicyclo[4.2.0]octa-1(6),2,4-trien-7-one

InChI

InChI=1S/C8H5NO3/c10-8-3-5-1-2-6(9(11)12)4-7(5)8/h1-2,4H,3H2

InChI Key

SPZBBLORQPBQEW-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C1=O)C=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzocyclobutenone (3.0 g, 25.42 mmol) was added slowly to concentrated sulfuric acid (6 mL) at -5° C.-0° C. with vigorous stirring. The resulting solution was further cooled to -10° C. and the mixture of concentrated sulfuric acid (3 mL) and nitric acid (70%, d 1.42, 2.0 mL) was added at such a rate that the solution temperature remained between -10° C. and -5° C. After the completion of addition of nitrating solution, stirring continued for 10 min. The reaction mixture was then poured into an ice slurry (30 g of ice in 30 mL of water). The product which precipitated out as yellow solids from water was collected by suction filtration and washed with water twice, aqueous sodium carbonate solution (10%) twice, and water twice consecutively. The solid product was recrystallized from methanol to give white fine crystals: 3.44 g (83.1%); mp 126°-127° C.; IR (KBr) 1342, 1522, 1785 cm-1 ; 1H NMR (200 MHz, CDCl3) 4.16 (s, 2H), 7.95 (d, 1H), 8.22 (s, 1H), 8.51 (d, 1H); MS (EI, m/e, relative intensity %) 163 (M+., 99.3), 135 (M+. -CO, 39.3), 89 (135 -.NO2, 100).
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